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Compound of Interest

Compound Name: Galloflavin

Cat. No.: B583258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Galloflavin is a potent inhibitor of lactate dehydrogenase (LDH), a critical enzyme in anaerobic

glycolysis.[1] By targeting both LDH-A and LDH-B isoforms, Galloflavin disrupts the Warburg

effect, a metabolic hallmark of many cancer cells characterized by a high rate of glycolysis

even in the presence of oxygen.[2][3] This inhibition leads to a reduction in lactate production

and ATP synthesis, ultimately impairing cancer cell proliferation and inducing apoptosis.[3][4]

These characteristics make Galloflavin a valuable tool for cancer research and a potential

candidate for therapeutic development.

Data Presentation
Solubility of Galloflavin
Galloflavin is a crystalline solid that is sparingly soluble in aqueous buffers but shows good

solubility in organic solvents.[5] For cell culture applications, Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing concentrated stock solutions. It is crucial to use fresh,

anhydrous DMSO as moisture can reduce the solubility of Galloflavin.[2]
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Solvent Concentration Notes

DMSO Up to 55 mg/mL (197.72 mM)

Sonication and gentle warming

(up to 60°C) can aid

dissolution.[3][6]

Dimethylformamide (DMF) ~12 mg/mL
Sonication is recommended.[3]

[5]

DMSO:PBS (1:1, pH 7.2) ~0.5 mg/mL

For preparing working

solutions. It is not

recommended to store

aqueous solutions for more

than one day.[5]

Biological Activity
Target Isoform Ki (Inhibition Constant)

Lactate Dehydrogenase (LDH) LDH-A 5.46 µM[1]

LDH-B 15.06 µM[1]

Experimental Protocols
Preparation of a Concentrated Galloflavin Stock
Solution
Materials:

Galloflavin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)
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Protocol:

Aseptically weigh the desired amount of Galloflavin powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM). For example, to prepare 1 mL of a 10 mM stock solution of Galloflavin
(Molecular Weight: 278.17 g/mol ), dissolve 2.78 mg of Galloflavin in 1 mL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved.

If dissolution is slow, gentle warming in a water bath (up to 60°C) or sonication can be used

to facilitate dissolution.[6] Visually inspect the solution to ensure there are no visible

particles.

Aliquot the concentrated stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 1 year).[2]

Preparation of a Working Solution for Cell Culture
Materials:

Concentrated Galloflavin stock solution (in DMSO)

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile dilution tubes

Protocol:

Thaw a single-use aliquot of the concentrated Galloflavin stock solution at room

temperature.

Calculate the volume of the stock solution required to achieve the desired final concentration

in your cell culture experiment.
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Serially dilute the stock solution in sterile cell culture medium or PBS to prepare the final

working concentration. Important: To avoid precipitation, first add the DMSO stock to a larger

volume of the aqueous buffer and mix immediately.[5]

Ensure the final concentration of DMSO in the cell culture medium does not exceed 0.1% to

avoid solvent-induced cytotoxicity. If a higher concentration is necessary, a vehicle control

(medium with the same concentration of DMSO) must be included in the experiment.[3]

Use the freshly prepared working solution immediately for treating cells. Do not store

aqueous working solutions for more than a day.[5]

Mandatory Visualizations
Galloflavin's Mechanism of Action: Inhibition of the
Warburg Effect
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Galloflavin's Impact on Cancer Cell Metabolism
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Caption: Galloflavin inhibits LDH-A, disrupting the Warburg effect in cancer cells.

Experimental Workflow: From Powder to Cell-Based
Assay
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Experimental Workflow for Galloflavin Cell Treatment
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Caption: Workflow for preparing and using Galloflavin in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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